Cas no 6407-80-3 (Solvent Yellow 18)

• Product Name: Solvent Yellow 18
• CAS No: 6407-80-3
• MF: C₁₅H₁₁N₃O₂
• MW: 265.266742944717
• CID: 46742
• PubChem ID: 135666408
• Update Time: 2025-04-19

Solvent Yellow 18 Chemical and Physical Properties

Names and Identifiers

• Solvent Yellow 18
• C.I. 12770
• 4-Hydroxy-3-(phenylazo)-2(1H)-quinolone
• (3Z)-3-(phenylhydrazinylidene)-1H-quinoline-2,4-dione
• 3-phenylazo-2,4-dihydroxy-quinoline
• 3-Phenylazo-chinolin-2,4-diol
• 3-phenylazo-quinoline-2,4-diol
• Disperse Yellow 4
• EINECS 229-044-0
• 6407-80-3
• C.I. Disperse Yellow 4
• CHEMBL1806520
• SCHEMBL11696241
• XCFGSTMILLZSFI-ZCXUNETKSA-N
• DTXSID201024669
• 4-Hydroxy-3-(phenylazo)-2-quinolone
• 2,3,4(1H)-Quinolinetrione, 3-(phenylhydrazone), (3Z)-
• 2(1H)-Quinolinone, 4-hydroxy-3-(phenylazo)-
• (3Z)-3-(phenylhydrazono)-1H-quinoline-2,4-dione
• NS00046209
• 2,4-Dihydroxy-3-phenylazoquinoline
• 2(1H)-Quinolinone, 4-hydroxy-3-(2-phenyldiazenyl)-
• XCFGSTMILLZSFI-UHFFFAOYSA-N
• 3-(phenyldiazenyl)-2,4-quinolinediol
• AE-641/00557029

• Inchi： 1S/C15H11N3O2/c19-14-11-8-4-5-9-12(11)16-15(20)13(14)18-17-10-6-2-1-3-7-10/h1-9H,(H2,16,19,20)/b18-17+
• InChI Key： XCFGSTMILLZSFI-ISLYRVAYSA-N
• SMILES： OC1=C(C(NC2C=CC=CC=21)=O)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 265.08500
• Monoisotopic Mass: 265.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74Ų

Experimental Properties

• Density: 1.19
• PSA: 77.81000
• LogP: 3.64910